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Compound of Interest

Compound Name: N-(4-Bromophenyl)picolinamide

Cat. No.: B182017 Get Quote

CAS Number: 14547-73-0

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(4-Bromophenyl)picolinamide,

a versatile molecule with significant potential in medicinal chemistry and materials science.

From its fundamental physicochemical properties to its synthesis and potential biological

activities, this document serves as a detailed resource for professionals engaged in research

and development.

Introduction and Chemical Identity
N-(4-Bromophenyl)picolinamide is an organic compound characterized by a picolinamide

moiety linked to a 4-bromophenyl group.[1] This structure, featuring a pyridine ring, an amide

linker, and a brominated benzene ring, makes it a valuable intermediate in the synthesis of

more complex molecules.[1] The presence of the bromine atom offers a reactive handle for

further functionalization through various cross-coupling reactions, enhancing its utility in the

development of novel compounds.[2]

Table 1: Physicochemical Properties of N-(4-Bromophenyl)picolinamide
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Property Value Source

CAS Number 14547-73-0 [1]

Molecular Formula C₁₂H₉BrN₂O [3]

Molecular Weight 277.12 g/mol [4]

Boiling Point 311°C (Predicted) [3]

Density 1.559 g/cm³ (Predicted) [3]
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Synthesis and Characterization
The synthesis of N-(4-Bromophenyl)picolinamide is typically achieved through the acylation

of 4-bromoaniline with a derivative of picolinic acid. A reliable method involves the use of a

coupling agent or the conversion of picolinic acid to a more reactive species like an acyl

chloride.

Proposed Synthesis Workflow
A common and effective method for the synthesis of N-aryl amides is the reaction between a

carboxylic acid and an aniline in the presence of a coupling agent. An alternative involves the

conversion of the carboxylic acid to an acyl chloride followed by reaction with the aniline.[5] The

following diagram illustrates a typical synthesis workflow for N-(4-Bromophenyl)picolinamide.
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Picolinic Acid

Picolinoyl Chloride

SOCl₂ or (COCl)₂

4-Bromoaniline

N-(4-Bromophenyl)picolinamide

Base (e.g., Pyridine, Et₃N)
DCM, 0°C to rt
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Potential VEGFR-2 Signaling Inhibition

Downstream Signaling
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In Vitro Evaluation

In Vivo Evaluation

Cell Viability Assays
(e.g., MTT, MTS)

Enzyme Inhibition Assays
(e.g., Kinase Assays)

Identify lead activity

Mechanism of Action Studies
(e.g., Western Blot, Flow Cytometry)

Elucidate mechanism

Pharmacokinetic Studies
(ADME)

Promising in vitro results

Antimicrobial Susceptibility Testing
(e.g., MIC, MBC)

Efficacy in Animal Models
(e.g., Xenograft models)

Toxicology Studies

Determine therapeutic window
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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